Cas no 1352880-36-4 (5-bromofuro[3,2-b]pyridine)

• Product Name: 5-bromofuro[3,2-b]pyridine
• CAS No: 1352880-36-4
• MF: C₇H₄BrNO
• MW: 198.02
• MDL: MFCD22059337
• CID: 2135660
• PubChem ID: 82398515
• Update Time: 2025-10-25

5-bromofuro[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-?bromoFuro[3,?2-?b]?pyridine
• 5-bromoFuro[3,2-b]pyridine
• AK00747443
• CID 82398515
• 5-bromofuro[3,2-b]pyridine5-bromofuran[3,2-b]pyridine
• Furo[3,2-b]pyridine, 5-bromo-
• 5-bromofuro3,2-bpyridine
• EN300-2008212
• SCHEMBL17844802
• BS-15229
• C72402
• DA-38911
• 1352880-36-4
• MFCD22059337
• CS-0187126
• CEC88036
• AKOS022695570
• 5-bromofuro[3,2-b]pyridine

• MDL： MFCD22059337
• Inchi： 1S/C7H4BrNO/c8-7-2-1-6-5(9-7)3-4-10-6/h1-4H
• InChI Key： UOKNQWORBBHYHI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=CO2)N=1

Computed Properties

• Exact Mass: 196.94763g/mol
• Monoisotopic Mass: 196.94763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.4

Experimental Properties

• Density: 1.710±0.06 g/cm3(Predicted)
• Boiling Point: 244.0±20.0 °C(Predicted)
• pka: 1.98±0.40(Predicted)

5-bromofuro[3,2-b]pyridine Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines

Additional information on 5-bromofuro[3,2-b]pyridine

Recent Advances in the Application of 5-Bromofuro[3,2-b]pyridine (CAS: 1352880-36-4) in Chemical Biology and Pharmaceutical Research

5-Bromofuro[3,2-b]pyridine (CAS: 1352880-36-4) has emerged as a promising scaffold in medicinal chemistry due to its unique structural features and versatile reactivity. Recent studies have highlighted its potential as a key building block for the development of novel therapeutic agents targeting various diseases, particularly in oncology and infectious diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological activities, and pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 5-bromofuro[3,2-b]pyridine derivatives through palladium-catalyzed cross-coupling reactions, showcasing its utility as a versatile intermediate for constructing complex heterocyclic systems. The researchers reported excellent yields (85-92%) and mild reaction conditions, making this approach particularly attractive for pharmaceutical applications. The bromo-substituent at the 5-position was found to be crucial for subsequent functionalization, enabling the introduction of diverse pharmacophores.

In the context of drug discovery, 5-bromofuro[3,2-b]pyridine has shown remarkable potential as a kinase inhibitor scaffold. A recent patent application (WO2023056123) disclosed novel compounds incorporating this core structure that exhibited potent inhibitory activity against EGFR and HER2 kinases, with IC50 values in the low nanomolar range. Molecular docking studies revealed that the fused furopyridine system optimally occupies the ATP-binding pocket while the bromo substituent contributes to hydrophobic interactions with key residues.

The compound's antimicrobial properties have also been investigated in depth. A 2024 study in Bioorganic Chemistry reported that 5-bromofuro[3,2-b]pyridine derivatives displayed significant activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes in the folate biosynthesis pathway. Structure-activity relationship (SAR) studies identified the bromo group as critical for maintaining antimicrobial potency while minimizing cytotoxicity against mammalian cells.

Recent advances in chemical biology have further expanded the applications of 5-bromofuro[3,2-b]pyridine. A Nature Chemical Biology publication (2023) described its use as a versatile click chemistry handle for bioconjugation and protein labeling. The bromo group was successfully employed in copper-free Sonogashira couplings with terminal alkynes under physiological conditions, enabling site-specific modification of biomolecules. This approach has opened new possibilities for developing targeted therapeutics and diagnostic probes.

From a pharmacological perspective, pharmacokinetic studies of 5-bromofuro[3,2-b]pyridine-containing compounds have shown promising results. A recent ADMET evaluation published in European Journal of Pharmaceutical Sciences (2024) reported favorable drug-like properties, including good metabolic stability (t1/2 > 4 hours in human liver microsomes) and moderate plasma protein binding (65-75%). The compounds demonstrated excellent blood-brain barrier permeability in in vitro models, suggesting potential CNS applications.

Looking forward, the unique properties of 5-bromofuro[3,2-b]pyridine continue to inspire innovative research directions. Current investigations are exploring its use in PROTAC design, where its rigid structure serves as an optimal linker between target-binding and E3 ligase-recruiting moieties. Additionally, its application in radiopharmaceuticals is being evaluated, leveraging the bromine atom for radioisotope incorporation. These developments underscore the compound's growing importance in modern drug discovery and chemical biology research.